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For Immediate Release

Shanghai, China – December 21, 2025 – Tetrabutylphosphonium acetate
([P(C₄)₄]⁺[CH₃COO]⁻), a quaternary phosphonium salt, is definitively classified as an ionic

liquid. This in-depth technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of its properties, synthesis, and the experimental

methodologies used for its characterization, substantiating its status as an ionic liquid.

Introduction: Defining Ionic Liquids
Ionic liquids are a class of salts that exist in a liquid state at temperatures below 100 °C. They

are composed entirely of ions, specifically a large organic cation and a smaller organic or

inorganic anion. This unique composition imparts a distinct set of physicochemical properties,

including low vapor pressure, high thermal stability, and tunable solvency, making them highly

attractive for a wide range of applications, including as solvents, catalysts, and electrolytes.

Tetrabutylphosphonium acetate, with its bulky tetrabutylphosphonium cation and acetate

anion, fits this definition. While it is a white crystalline solid at room temperature, its melting

point of 58 °C firmly places it within the category of ionic liquids.[1]
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A thorough understanding of the physicochemical properties of tetrabutylphosphonium
acetate is crucial for its application in research and development. The following table

summarizes key quantitative data.

Property Value Reference

Chemical Formula C₁₈H₃₉O₂P [2][3]

Molecular Weight 318.48 g/mol [3]

CAS Number 30345-49-4 [2][3]

Melting Point 58 °C [1]

Appearance White crystalline solid

Density
Data not available in search

results

Viscosity
Data not available in search

results

Conductivity
Data not available in search

results

Note: While specific quantitative data for density, viscosity, and conductivity of pure

tetrabutylphosphonium acetate were not found in the search results, the provided

experimental protocols allow for their determination.

Synthesis of Tetrabutylphosphonium Acetate
Tetrabutylphosphonium acetate can be synthesized through two primary routes: metathesis

and neutralization.

Metathesis Reaction
This method involves a salt exchange reaction, typically between a tetrabutylphosphonium

halide and an acetate salt.

Logical Workflow for Metathesis Synthesis:
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Fig. 1: Metathesis Synthesis Workflow

Neutralization Reaction
This approach involves the reaction of tetrabutylphosphonium hydroxide with acetic acid.
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Fig. 2: Neutralization Reaction Pathway

Experimental Protocols
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Detailed and accurate measurement of physicochemical properties is essential for the

characterization of ionic liquids.

Synthesis of Tetrabutylphosphonium Acetate via
Metathesis
This protocol is adapted from a general procedure for the synthesis of similar ionic liquids.

Dissolution: Dissolve equimolar amounts of tetrabutylphosphonium chloride and potassium

acetate separately in a minimal amount of a suitable solvent, such as ethanol.

Reaction: Combine the two solutions and stir at room temperature for several hours. A

precipitate of potassium chloride will form.

Filtration: Remove the precipitated potassium chloride by filtration.

Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure.

Purification: Wash the resulting crude tetrabutylphosphonium acetate with a non-polar

solvent, such as diethyl ether, to remove any unreacted starting materials.

Drying: Dry the purified product under high vacuum to remove any residual solvent.

Determination of Physicochemical Properties
The following are generalized protocols for the characterization of ionic liquids.

Experimental Workflow for Property Determination:
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Fig. 3: Property Measurement Workflow

a) Density Measurement:

Instrumentation: Utilize a calibrated vibrating tube densitometer.

Sample Preparation: Ensure the ionic liquid sample is free of impurities and air bubbles.

Measurement: Introduce the sample into the densitometer and allow the temperature to

equilibrate. Record the density reading.

Temperature Control: Repeat measurements at various temperatures to determine the

temperature dependence of density.

b) Viscosity Measurement:

Instrumentation: Employ a calibrated viscometer, such as a falling-ball, rotational, or capillary

viscometer.[4]

Sample Preparation: The sample should be homogeneous and free of any particulate matter.
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Measurement: Introduce the sample into the viscometer and allow for thermal equilibrium.

Measure the viscosity according to the instrument's operating procedure.

Temperature Control: Perform measurements across a range of temperatures to

characterize the viscosity-temperature relationship.

c) Conductivity Measurement:

Instrumentation: Use a calibrated conductivity meter with a suitable probe.

Sample Preparation: The ionic liquid must be free from moisture and other impurities that

could affect conductivity.

Measurement: Immerse the conductivity probe into the ionic liquid sample, ensuring no air

bubbles are trapped around the electrodes. Allow the reading to stabilize before recording

the conductivity.

Temperature Control: Measure the conductivity at different temperatures to assess its

thermal dependency.

Conclusion
Based on its chemical structure and physicochemical properties, particularly its melting point

below 100 °C, tetrabutylphosphonium acetate is unequivocally classified as an ionic liquid.

Its synthesis is achievable through established chemical reactions, and its key properties can

be determined using standard laboratory protocols. This guide provides a foundational

resource for professionals in the fields of chemistry and drug development, enabling a deeper

understanding and broader application of this versatile ionic liquid. Further research to quantify

the density, viscosity, and conductivity of the pure compound is encouraged to expand its

characterization profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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